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Compound of Interest

Compound Name: 1,3-Dinitronaphthalene

Cat. No.: B1222033

An In-depth Technical Guide to the Synthesis and Properties of 1,3-Dinitronaphthalene

Introduction

1,3-Dinitronaphthalene is an aromatic hydrocarbon of significant interest in various chemical
research fields. Its molecular structure, characterized by a naphthalene core substituted with
two nitro groups at the 1 and 3 positions, imparts unique chemical and physical properties. This
guide provides a comprehensive overview of the synthesis, properties, and experimental
protocols related to 1,3-dinitronaphthalene, tailored for researchers, scientists, and
professionals in drug development.

It is important to note that the direct nitration of naphthalene, 1-nitronaphthalene, or 2-
nitronaphthalene does not yield 1,3-dinitronaphthalene; these reactions lead to heteronuclear
nitration, producing other isomers such as 1,5- and 1,8-dinitronaphthalene.[1]

Synthesis of 1,3-Dinitronaphthalene

The synthesis of 1,3-dinitronaphthalene is not straightforward and cannot be achieved by
direct nitration of naphthalene. A notable method involves the dinitration of a Diels-Alder adduct
of naphthalene followed by pyrolysis.[1] Another approach involves the removal of a chlorine
atom from an aromatic nitrochloro compound.[2]

Synthesis via Diels-Alder Adduct Intermediate
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This process involves the formation of a Diels-Alder adduct of naphthalene and
hexachlorocyclopentadiene, which is then mononitrated and subsequently dinitrated. The

resulting dinitro adduct is then subjected to pyrolysis to yield 1,3-dinitronaphthalene and
hexachlorocyclopentadiene.[1]
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Caption: Synthesis of 1,3-dinitronaphthalene via a Diels-Alder adduct.
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Experimental Protocols
Preparation of 1,3-Dinitronaphthalene from
Mononitrated Diels-Alder Adduct

This protocol is based on the method described in U.S. Patent 3,065,278.[1]
Materials:

» Mononitrated Diels-Alder diadduct of hexachlorocyclopentadiene and naphthalene
(C20H9Cl12NO2)

» Mixed acid (e.g., a mixture of nitric acid and sulfuric acid)
Procedure:
o 25 parts by weight of the mononitrated diadduct is heated with 75 parts of mixed acid.

e The reaction mixture is maintained at a controlled temperature to facilitate the second
nitration.

e Upon completion of the reaction, the mixture is cooled, and the dinitrated product is isolated.

e The isolated dinitro derivative is then subjected to pyrolysis at a temperature of 250-300°C
under a reduced pressure of approximately 15 mm Hg.

e The pyrolysis yields 1,3-dinitronaphthalene and hexachlorocyclopentadiene. The products
can be separated by distillation.

Purification: The crude 1,3-dinitronaphthalene can be purified by recrystallization. A unique
method for separating 1,3-dinitronaphthalene from 2-nitronaphthalene involves selective
sulfonation of the latter with 96% sulfuric acid, leaving the 1,3-dinitronaphthalene unaffected.
[1] The unreacted 1,3-dinitronaphthalene precipitates upon water treatment and can be
collected by filtration.[1]

Properties of 1,3-Dinitronaphthalene
Physical and Chemical Properties
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Property Value References
Molecular Formula C10HsN204 3114151161
Molecular Weight 218.17 g/mol [BI4][5]117]
Appearance Beige powder [718]
Melting Point 146-148 °C [311519]
Boiling Point ~359-378 °C [3][5]
Density ~1.433 g/cm? (estimate) [3]
Solubility Insoluble in water [71[8]

Stable, but may be sensitive to

o heat or shock. Incompatible

Stability ] [3B1[71[8]

with strong bases and

oxidizing agents.
Spectral Data Type Key Features References
1H NMR Spectral data is available. [71[10]
13C NMR Spectral data is available. [10][11]

The compound has been
Mass Spectrometry (GC-MS) [71[12]

characterized by GC-MS.

Reactivity and Applications

1,3-Dinitronaphthalene has been utilized in studies of photocatalytic oxidation reactions in the

presence of TiO2.[3][8] It is also used as a reagent in the chromatographic analysis for the

separation of amines and their derivatives.[4]

Safety and Hazards

1,3-Dinitronaphthalene is associated with several hazards. It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[3][7] Symptoms of exposure can

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://www.biosynth.com/p/FD33581/606-37-1-13-dinitronaphthalene
https://www.accustandard.com/prod0002858.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H6N2O4/c13-11(14)8-5-7-3-1-2-4-9(7)10(6-8)12(15)16/h1-6H
https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://www.biosynth.com/p/FD33581/606-37-1-13-dinitronaphthalene
https://www.accustandard.com/prod0002858.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://wap.guidechem.com/encyclopedia/1-3-dinitronaphthalene-dic352309.html
https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://www.accustandard.com/prod0002858.html
https://www.sigmaaldrich.com/US/en/product/aldrich/128066
https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://www.accustandard.com/prod0002858.html
https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://wap.guidechem.com/encyclopedia/1-3-dinitronaphthalene-dic352309.html
https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://wap.guidechem.com/encyclopedia/1-3-dinitronaphthalene-dic352309.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://www.chemicalbook.com/SpectrumEN_606-37-1_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_606-37-1_13CNMR.htm
https://dev.spectrabase.com/spectrum/IRN4rbWy1A4
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://dev.spectrabase.com/spectrum/2oFpttbBbs0
https://www.benchchem.com/product/b1222033?utm_src=pdf-body
https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://wap.guidechem.com/encyclopedia/1-3-dinitronaphthalene-dic352309.html
https://www.biosynth.com/p/FD33581/606-37-1-13-dinitronaphthalene
https://www.benchchem.com/product/b1222033?utm_src=pdf-body
https://www.chemicalbook.com/price-india/1-3-DINITRONAPHTHALENE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

include irritation of mucous membranes, headache, dizziness, cyanosis, nausea, and potential
damage to the liver and kidneys.[7] It is also suspected of causing genetic defects.[13]
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Caption: General experimental workflow for 1,3-dinitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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